Cas no 331432-28-1 (4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide
• CAS No: 331432-28-1
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 5416473
• PubChem ID: 815020
• Update Time: 2025-06-14

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dioxo-1-pyrrolidinyl)-N-(4-methylphenyl)benzenesulfonamide
• 5655-60-7
• CBMicro_000379
• HMS2425G13
• SMSF0006691
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide
• DTXSID30355676
• 331432-28-1
• F3350-0562
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(p-tolyl)benzenesulfonamide
• SMR000123556
• CHEMBL1449001
• CB01572
• BIM-0000372.P001
• Cambridge id 5655607
• 4-(2,5-Dioxo-pyrrolidin-1-yl)-N-p-tolyl-benzenesulfonamide
• Oprea1_805525
• 4-(2,5-Dioxo-pyrrolidin-1-yl)-N-p-tolylbenzenesulfonamide
• AKOS000610741
• Oprea1_125187
• MLS000122974

• Inchi： 1S/C17H16N2O4S/c1-12-2-4-13(5-3-12)18-24(22,23)15-8-6-14(7-9-15)19-16(20)10-11-17(19)21/h2-9,18H,10-11H2,1H3
• InChI Key： IGLJCKQAYGGEOU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 344.08307817g/mol
• Monoisotopic Mass: 344.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.9Ų

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide

Research Briefing on 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide (CAS: 331432-28-1)

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide (CAS: 331432-28-1) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its sulfonamide and pyrrolidine dione functional groups, has been investigated for its potential applications in drug discovery, particularly as a modulator of protein-protein interactions (PPIs) or enzyme inhibitors. Recent studies have explored its biochemical properties, mechanism of action, and therapeutic potential, making it a promising candidate for further development.

The primary focus of recent research has been on the compound's ability to selectively target specific proteins or enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide exhibits inhibitory activity against certain kinases implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target, revealing a high affinity for the ATP-binding site of the kinase.

Another significant area of investigation has been the compound's pharmacokinetic properties. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, highlighting its favorable bioavailability and metabolic stability. These findings suggest that 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide could serve as a viable lead compound for further optimization in drug development programs.

In addition to its potential therapeutic applications, researchers have also explored the synthetic pathways for producing this compound. A 2022 publication in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis route that improves scalability and reduces production costs. This advancement is particularly relevant for industrial applications, where efficient synthesis methods are critical for large-scale manufacturing.

Despite these promising developments, challenges remain. For example, the compound's specificity and off-target effects require further investigation to minimize potential side effects. Ongoing research aims to address these issues through structural modifications and advanced screening techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylphenyl)benzene-1-sulfonamide (CAS: 331432-28-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a promising candidate for drug discovery. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in treating various diseases, including cancer and inflammatory disorders.